2,3-Difluoro-6-methoxybenzenesulfonyl chloride
Overview
Description
2,3-Difluoro-6-methoxybenzenesulfonyl chloride is a chemical compound with the molecular formula C7H5ClF2O3S . It has a molecular weight of 242.63 . The compound is typically in liquid form .
Molecular Structure Analysis
The molecular structure of 2,3-Difluoro-6-methoxybenzenesulfonyl chloride can be represented by the SMILES stringCOC1=C(C(=C(C=C1)F)F)S(=O)(=O)Cl
. This indicates that the compound contains a methoxy group (OCH3) and a sulfonyl chloride group (SO2Cl) attached to a benzene ring, which also carries two fluorine atoms. Physical And Chemical Properties Analysis
2,3-Difluoro-6-methoxybenzenesulfonyl chloride is a liquid at room temperature . The exact physical and chemical properties such as boiling point, melting point, and solubility are not available in the search results.Scientific Research Applications
Synthesis and Characterization of Benzamides
- Scientific Field: Organic Chemistry
- Application Summary: Benzamides are a significant class of amide compounds that have been widely used in medical, industrial, biological, and potential drug industries . A series of novel benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives .
- Methods of Application: The synthesis started from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives using TEA as base and THF as solvent . 2,3-Dimethoxybenzamides were obtained in yields 43–50%, while 3-acetoxy-2-methylbenzamides were prepared in high yields 40–72% .
- Results: The in vitro antioxidant activity of all the compounds was determined by total antioxidant, free radical scavenging, and metal chelating activity . Some of synthesized compounds showed more effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards . One of the benzamide compounds has been shown to exhibit effective metal chelate activity . The new compounds were determined in vitro antibacterial activity against three gram-positive bacteria and three gram-negative bacteria and compared with two control drugs .
Synthesis of Sulfonyl Compounds
- Scientific Field: Organic Chemistry
- Application Summary: Sulfonyl compounds, such as 3-Methoxybenzenesulfonyl chloride, are often used as building blocks in organic synthesis . They can be used to synthesize a variety of other compounds, including sulfonamides and sulfones .
- Methods of Application: The synthesis typically involves the reaction of the sulfonyl chloride with an appropriate nucleophile, such as an amine or alcohol . The reaction conditions can vary depending on the specific reactants and desired products .
- Results: The resulting compounds can have a wide range of properties and potential applications, depending on their specific structure .
Synthesis of Sulfonyl Compounds
- Scientific Field: Organic Chemistry
- Application Summary: Sulfonyl compounds, such as 3-Methoxybenzenesulfonyl chloride, are often used as building blocks in organic synthesis . They can be used to synthesize a variety of other compounds, including sulfonamides and sulfones .
- Methods of Application: The synthesis typically involves the reaction of the sulfonyl chloride with an appropriate nucleophile, such as an amine or alcohol . The reaction conditions can vary depending on the specific reactants and desired products .
- Results: The resulting compounds can have a wide range of properties and potential applications, depending on their specific structure .
Safety And Hazards
properties
IUPAC Name |
2,3-difluoro-6-methoxybenzenesulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClF2O3S/c1-13-5-3-2-4(9)6(10)7(5)14(8,11)12/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMNCPVYTIOLWAQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)F)F)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClF2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Difluoro-6-methoxybenzenesulfonyl chloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.